4-ethoxy-6,7-dihydro-5H-cyclopentapyrimidin-2-ylamine

• Molecular Formula: C9H13N3O
• Molecular Weight: 179.22 g/mol
• IUPAC Name: 4-ethoxy-6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-amine
• InChI: InChI=1S/C9H13N3O/c1-2-13-8-6-4-3-5-7(6)11-9(10)12-8/h2-5H2,1H3,(H2,10,11,12)
• InChI Key: MANPIKJAQIEAFO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC(=NC2=C1CCC2)N

Description

4-ethoxy-6,7-dihydro-5H-cyclopentapyrimidin-2-ylamine is a useful research compound. Its molecular formula is C9H13N3O and its molecular weight is 179.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5.1 grams of 4-chloro-6,7-dihydro-5H-cyclopentapyrimidin-2-ylamine was dissolved in 200 ml xylene and 30 ml absolute ethanol. Then 6.8 gram for sodium ethoxide was added and the mixture was refluxed for 3 hours. Then the solvent was removed in vacuo and 100 ml water was added to the residue. Filter and wash the cake with water (50 ml). The solid was further vacuumed to dry for several hours. The desired product weighed 5.3 gram (98% yield). Mp: 133.8˜134.9° C.